N-(2,4-dimethylphenyl)-4-fluorobenzamide

• IUPAC Name: N-(2,4-dimethylphenyl)-4-fluorobenzamide
• InChI: InChI=1S/C15H14FNO/c1-10-3-8-14(11(2)9-10)17-15(18)12-4-6-13(16)7-5-12/h3-9H,1-2H3,(H,17,18)
• InChI Key: JENZBQHSLDEUQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)F)C
• Molecular Formula: C15H14FNO
• DSSTOX Substance ID: DTXSID201277030
• Molecular Weight: 243.28 g/mol
• CAS RN: 136926-06-2

Description

N-(2,4-dimethylphenyl)-4-fluorobenzamide, also known as DFB or NSC 674495, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of cancer treatment. DFB belongs to the class of N-phenylbenzamides and has been shown to exhibit anti-tumor properties in various in vitro and in vivo studies.

Scientific Research Applications

• Spin-Spin Couplings in Fluorobenzamide Compounds : Rae et al. (1993) studied spin-spin couplings in 2‐Fluorobenzamide and its derivatives. They found that these compounds exhibit spin-spin couplings between the aromatic fluorine and the nitrogen and carbon of the amide group, influenced by intramolecular hydrogen bonding and solvent polarity (Rae et al., 1993).

• Anticonvulsant Properties of Benzamide Derivatives : Afolabi and Okolie (2013) investigated the anticonvulsant activities of N-(substituted)-4-aminobenzamides, including analogs similar to N-(2,4-dimethylphenyl)-4-fluorobenzamide, against pentylenetetrazole-induced seizures in rats (Afolabi & Okolie, 2013).

• Inhibition of TNF-α Production : Collin et al. (1999) synthesized a series of N-pyridinyl(methyl)fluorobenzamides, finding that several pentafluorobenzamides exhibited significant activity as inhibitors of TNF-α production, suggesting potential applications in anti-inflammatory therapies (Collin et al., 1999).

• Crystal Structures of Fluorobenzamides : Suchetan et al. (2016) described the crystal structures of three N-(arylsulfonyl)-4-fluorobenzamides, providing insights into molecular conformations relevant for material science and crystallography (Suchetan et al., 2016).

• Characterization of Phenols : Lehmann (1971) discussed the reaction of phenols with fluoro-2,4-dinitrobenzene for characterizing phenols, which can be extended to the study of benzamide derivatives (Lehmann, 1971).

• Metal Complexes of Fluorobenzamide Compounds : Binzet et al. (2018) synthesized metal complexes of N-(dimethylcarbamothioyl)-4-fluorobenzamide and studied their crystal structures and electrochemical properties, suggesting applications in coordination chemistry and electrochemistry (Binzet et al., 2018).

• Fluorescence Sensing Applications : Shi et al. (2015) synthesized lanthanide(III)-organic frameworks based on dimethylphenyl imidazole dicarboxylates, finding that they exhibit selective fluorescence sensitivity to benzaldehyde-based derivatives, indicating potential use in sensing applications (Shi et al., 2015).

• NMR Studies of Fluorobenzamides : Holǐk et al. (1982) investigated the rotational barriers in difluorobenzamides using NMR spectroscopy, providing insights into molecular dynamics and structure (Holǐk et al., 1982).